Cas no 2310038-28-7 (N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-4-fluoro-2-methylbenzene-1-sulfonamide)

• Product Name: N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-4-fluoro-2-methylbenzene-1-sulfonamide
• CAS No: 2310038-28-7
• MF: C₁₅H₁₈FNO₄S
• MW: 327.371126651764
• CID: 5340167
• Update Time: 2025-05-20

N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-4-fluoro-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)-4-fluoro-2-methylbenzenesulfonamide
• N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-4-fluoro-2-methylbenzenesulfonamide
• N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-4-fluoro-2-methylbenzene-1-sulfonamide

• Inchi： 1S/C15H18FNO4S/c1-9-6-12(16)4-5-15(9)22(19,20)17-8-14(18)13-7-10(2)21-11(13)3/h4-7,14,17-18H,8H2,1-3H3
• InChI Key： OEVCVTHPLGITAC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(NCC(C1C=C(C)OC=1C)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 467
• XLogP3: 2.1
• Topological Polar Surface Area: 87.9

Additional information on N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-4-fluoro-2-methylbenzene-1-sulfonamide

Comprehensive Overview of N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 2310038-28-7)

N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-4-fluoro-2-methylbenzene-1-sulfonamide (CAS No. 2310038-28-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of a 2,5-dimethylfuran moiety and a fluoro-substituted benzene ring in its structure makes it particularly interesting for drug discovery and material science applications.

In recent years, the demand for fluorinated sulfonamides has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are increasingly exploring compounds like N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-4-fluoro-2-methylbenzene-1-sulfonamide for their potential in targeting specific enzymes or receptors. For instance, fluorinated compounds are often investigated for their role in central nervous system (CNS) drug development, a hot topic in modern pharmacology. The hydroxyethyl group in this molecule further adds to its versatility, enabling interactions with polar residues in biological targets.

The synthesis of CAS No. 2310038-28-7 involves multi-step organic reactions, including sulfonylation and nucleophilic substitution, which are critical for achieving high purity and yield. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are typically employed to confirm its structure. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthetic routes for such compounds, aligning with global sustainability trends.

From a commercial perspective, N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-4-fluoro-2-methylbenzene-1-sulfonamide is often discussed in the context of custom synthesis and contract research organizations (CROs). Many pharmaceutical companies outsource the production of complex intermediates like this to specialized labs, highlighting its relevance in the drug development pipeline. Additionally, its potential as a building block for novel therapeutics makes it a subject of interest in patent literature and academic publications.

Another area of exploration for CAS No. 2310038-28-7 is its potential role in catalysis and material science. The 2,5-dimethylfuran group, for example, is known to participate in coordination chemistry, which could be leveraged for designing new catalysts. Meanwhile, the sulfonamide functionality offers opportunities for creating polymers with tailored properties, a topic frequently searched in advanced materials research.

Safety and handling of N-2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl-4-fluoro-2-methylbenzene-1-sulfonamide follow standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under normal conditions, its physicochemical properties—such as solubility and stability—are critical for storage and transportation. These aspects are often queried by professionals in chemical logistics and regulatory compliance.

In summary, CAS No. 2310038-28-7 represents a compelling case study in the intersection of medicinal chemistry and industrial applications. Its structural complexity and functional groups make it a valuable candidate for further research, particularly in areas like targeted drug delivery and smart materials. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in both academic and industrial settings.